Indium trifluoride
Overview
Description
Indium (III) fluoride, also known as Indium trifluoride, is an inorganic compound with the formula InF3 . It is a white solid that has a rhombohedral crystal structure, which is very similar to that of rhodium (III) fluoride . Each Indium center is octahedral .
Synthesis Analysis
Indium (III) fluoride is formed by the reaction of indium (III) oxide with hydrogen fluoride or hydrofluoric acid . It has been used in the synthesis of non-oxide glasses . It has also been reported that Indium trifluoride can promote chemoselective additions of TMSCN to various aldehydes in water, forming the respective cyanohydrins .Molecular Structure Analysis
The molecular formula of Indium trifluoride is InF3 . It has a linear formula of InF3 · 3H2O . The molecular weight is 225.86 . Each Indium center is octahedral .Chemical Reactions Analysis
Indium (III) fluoride is used in the synthesis of non-oxide glasses . It catalyzes the addition of trimethylsilyl cyanide (TMSCN) to aldehydes to form cyanohydrins . It has been reported that Indium trifluoride can promote chemoselective additions of TMSCN to various aldehydes in water .Physical And Chemical Properties Analysis
Indium trifluoride is a white solid . It has a density of 4.39 g/cm3 . The melting point is 1,172 °C . It is slightly soluble in water .Scientific Research Applications
1. In Organic Synthesis
Indium trifluoride and related compounds have significant applications in organic synthesis. The use of indium in organic synthesis is diverse, with significant contributions in Barbier-type reactions, allyl additions to carbonyl compounds, Reformatsky reactions, reductions of various functionalities, indium-catalyzed reactions, and palladium/indium-mediated reactions (Podlech & Maier, 2003).
2. In Solid-state Materials
Indium trifluoride plays a role in the study and development of solid-state materials. This includes the preparation and properties of indium oxyfluoride (InOF), which exhibits degenerate semiconductor properties with negative thermoelectric power (Chamberland & Babcock, 1967).
3. In Environmental and Industrial Applications
Indium trifluoride is relevant in various environmental and industrial applications. It is crucial in semiconductor manufacturing, liquid crystal displays, low-temperature solder, solar cells, aircraft windshields, and superconductive materials (Bertagnolli, Harbaugh & Hammargren, 1994). Additionally, indium's role in the electronics, photovoltaic, and LED industries is increasingly important (White & Hemond, 2012).
4. In Glass and Ceramic Studies
Indium trifluoride is used in the study of glasses based on gallium and indium trifluorides. These studies focus on the structure and properties of such glasses, which differ in the binding order between glass-forming complexes (Bakhvalov et al., 1998).
5. In Catalysis and Chemical Reactions
Indium trifluoride is used in catalysis and various chemical reactions. For instance, indium(III) triflamide has shown efficiency as a catalyst for aromatic electrophilic substitution reactions (Frost, Hartley & Griffin, 2002).
Mechanism of Action
Target of Action
Indium trifluoride (InF3) is an inorganic compound that primarily targets aldehydes . It acts as a catalyst in the addition of trimethylsilyl cyanide (TMSCN) to aldehydes, resulting in the formation of cyanohydrins .
Mode of Action
The mode of action of indium trifluoride involves its interaction with aldehydes. It catalyzes the addition of TMSCN to aldehydes, facilitating the formation of cyanohydrins . This reaction is chemoselective, meaning it selectively reacts with certain functional groups over others .
Result of Action
The primary result of indium trifluoride’s action is the formation of cyanohydrins from aldehydes . Cyanohydrins are valuable in organic synthesis, serving as precursors to carboxylic acids, amides, and other important compounds.
Safety and Hazards
properties
IUPAC Name |
trifluoroindigane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3FH.In/h3*1H;/q;;;+3/p-3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNLSTWIBJFIVHZ-UHFFFAOYSA-K |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
F[In](F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
InF3, F3In |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Record name | Indium(III) fluoride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Indium(III)_fluoride | |
| Description | Chemical information link to Wikipedia. | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1064825 |
Source
|
| Record name | Indium fluoride (InF3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1064825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.813 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Indium trifluoride | |
CAS RN |
7783-52-0 |
Source
|
| Record name | Indium fluoride (InF3) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7783-52-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Indium trifluoride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007783520 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Indium fluoride (InF3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Indium fluoride (InF3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1064825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Indium trifluoride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.029.095 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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